1,2-Dimethylcyclohexanol
Overview
Description
1,2-Dimethylcyclohexanol is a chemical compound with the molecular formula C8H16O . Its molecular weight is 128.2120 . The IUPAC Standard InChI is InChI=1S/C8H16O/c1-7-5-3-4-6-8(7,2)9/h7,9H,3-6H2,1-2H3 .
Synthesis Analysis
The synthesis of this compound involves various methods . One method involves the reaction with lithium aluminium tetrahydride and aluminium trichloride in diethyl ether for 4 hours at ambient temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 16 hydrogen atoms, and 1 oxygen atom . It has two defined stereocentres .
Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, 1,2-dimethylcyclohexene can react with the ethylene glycol acetal of acrolein in methylene chloride in the presence of 25 mol % of BF3.0Et2 at -78 to -10°C for 2 hours, yielding a 70% yield of the cycloadduct .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 128.215 . It has a normal boiling temperature, critical temperature, and critical pressure . The density of this compound varies with temperature and pressure .
Scientific Research Applications
Molecular Dynamics Studies
1,2-Dimethylcyclohexanol and related compounds like cyclo-octanol and cycloheptanol have been studied for their ability to form plastic crystals. These substances can be supercooled to exhibit a glass transition, a phenomenon explored using techniques like dielectric spectroscopy and differential scanning calorimetry (DSC). This research contributes to the understanding of molecular dynamics in different plastic phases and their kinetic freezing processes (Tyagi & Murthy, 2001).
Catalytic Reduction Studies
This compound has also been investigated in the context of catalytic reduction. For example, when dimedone is catalytically reduced, it results in the formation of compounds like 3,3-dimethylcyclohexanol-1, indicating the potential for synthesis pathways involving this compound or its derivatives (Wibaut & Gitsels, 2010).
Synthesis of Polysubstituted Cyclohexanones
The chemical has relevance in the synthesis of novel polysubstituted cyclohexanones. This process is conducted efficiently at room temperature using catalytic amounts of sodium methoxide, resulting in products that could have biological significance (Geirsson, Árnadóttir, & Jónsson, 2004).
Green Chemistry Applications
In green chemistry, dimethyl carbonate chemistry has been expanded to include reactions with aliphatic alcohols and phenols, facilitated by catalysts like p-toluenesulfonic acid and AlCl3. This research opens up new possibilities for the application of this compound in environmentally friendly chemical processes (Jin, Hunt, Clark, & McElroy, 2016).
Catalysis and Dehydrogenation Studies
This compound is relevant in studies involving the dehydrogenation of cyclohexanones to phenols, particularly with catalyst systems like Pd(TFA)2/2-dimethylaminopyridine. This research provides insights into the role of Pd nanoparticles in these catalytic processes (Pun, Diao, & Stahl, 2013).
Synthesis of Chiral Compounds
The compound also finds application in the synthesis of chiral 1,2-diols, prepared from alpha-aminoxylated aldehydes or cyclohexanone. These syntheses are essential for the production of enantio- and diastereoselective compounds, critical in various chemical and pharmaceutical applications (Jiao, Kawasaki, & Yamamoto, 2009).
Safety and Hazards
Mechanism of Action
Target of Action
1,2-Dimethylcyclohexanol is a chemical compound that primarily targets organic synthesis reactions. It is often used as a reactant in various chemical reactions .
Mode of Action
The compound interacts with its targets through chemical reactions. For instance, in an acid-catalyzed dehydration reaction, this compound can be converted into 1,2-dimethylcyclohexene and isopropylidenecyclopentane . This reaction involves the formation of intermediate carbocations .
Biochemical Pathways
It is known to participate in organic synthesis reactions, contributing to the formation of various products depending on the reaction conditions .
Pharmacokinetics
Its molecular weight is 128.2120 , which is within the range typically associated with good absorption and distribution in the body.
Result of Action
The molecular and cellular effects of this compound’s action depend on the specific reactions it participates in. In the case of the acid-catalyzed dehydration reaction, the compound is transformed into 1,2-dimethylcyclohexene and isopropylidenecyclopentane .
Properties
IUPAC Name |
1,2-dimethylcyclohexan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-7-5-3-4-6-8(7,2)9/h7,9H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAZWADXTNBRANC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1(C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90928047 | |
Record name | 1,2-Dimethylcyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90928047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1333-45-5, 5402-29-9 | |
Record name | Dimethylcyclohexanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001333455 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Cyclohexanol,2-dimethyl- | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5101 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Dimethylcyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90928047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethylcyclohexanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.174 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-dimethylcyclohexan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2-Dimethylcyclohexanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y66E33AJ2P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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